N-(2,4-Dichlorophenyl)-3-(3,4-difluorophenyl)prop-2-enamide N-(2,4-Dichlorophenyl)-3-(3,4-difluorophenyl)prop-2-enamide
Brand Name: Vulcanchem
CAS No.: 821004-84-6
VCID: VC16803523
InChI: InChI=1S/C15H9Cl2F2NO/c16-10-3-5-14(11(17)8-10)20-15(21)6-2-9-1-4-12(18)13(19)7-9/h1-8H,(H,20,21)
SMILES:
Molecular Formula: C15H9Cl2F2NO
Molecular Weight: 328.1 g/mol

N-(2,4-Dichlorophenyl)-3-(3,4-difluorophenyl)prop-2-enamide

CAS No.: 821004-84-6

Cat. No.: VC16803523

Molecular Formula: C15H9Cl2F2NO

Molecular Weight: 328.1 g/mol

* For research use only. Not for human or veterinary use.

N-(2,4-Dichlorophenyl)-3-(3,4-difluorophenyl)prop-2-enamide - 821004-84-6

Specification

CAS No. 821004-84-6
Molecular Formula C15H9Cl2F2NO
Molecular Weight 328.1 g/mol
IUPAC Name N-(2,4-dichlorophenyl)-3-(3,4-difluorophenyl)prop-2-enamide
Standard InChI InChI=1S/C15H9Cl2F2NO/c16-10-3-5-14(11(17)8-10)20-15(21)6-2-9-1-4-12(18)13(19)7-9/h1-8H,(H,20,21)
Standard InChI Key XXYHSNRDRKPURN-UHFFFAOYSA-N
Canonical SMILES C1=CC(=C(C=C1C=CC(=O)NC2=C(C=C(C=C2)Cl)Cl)F)F

Introduction

N-(2,4-Dichlorophenyl)-3-(3,4-difluorophenyl)prop-2-enamide is a synthetic organic compound that combines a dichlorophenyl group with a difluorophenyl group through a prop-2-enamide linkage. This compound is structurally similar to other prop-2-enamides, which are known for their diverse applications in pharmaceuticals and agrochemicals due to their potential biological activities.

Synthesis

The synthesis of N-(2,4-Dichlorophenyl)-3-(3,4-difluorophenyl)prop-2-enamide typically involves a condensation reaction between a dichlorophenyl amine and a difluorophenyl acrylate or a similar precursor. This process can be facilitated by various catalysts or under specific conditions to enhance yield and purity.

Potential Applications

While specific applications of N-(2,4-Dichlorophenyl)-3-(3,4-difluorophenyl)prop-2-enamide are not widely documented, compounds with similar structures have shown promise in various fields:

  • Pharmaceuticals: Some prop-2-enamides exhibit biological activities that could be useful in drug development, such as antimicrobial or anticancer properties.

  • Agrochemicals: The presence of halogenated phenyl groups might confer herbicidal or insecticidal properties, similar to other compounds used in agriculture.

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